N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide

• IUPAC Name: N-(dicyclohexylmethylideneamino)-5-ethylthiophene-3-carboxamide
• InChI: InChI=1S/C20H30N2OS/c1-2-18-13-17(14-24-18)20(23)22-21-19(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h13-16H,2-12H2,1H3,(H,22,23)
• InChI Key: IBJRXSSMOVHLMP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)NN=C(C2CCCCC2)C3CCCCC3
• Molecular Formula: C20H30N2OS
• Molecular Weight: 346.5 g/mol

Description

N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide, also known as DCTEH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DCTEH belongs to the class of hydrazide derivatives and has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in inflammation, cancer, and tuberculosis. N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. Additionally, N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression and cell proliferation. These mechanisms of action are believed to contribute to the anti-inflammatory, anti-cancer, and anti-tuberculosis properties of N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide.
Biochemical and Physiological Effects:
N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide has been shown to exhibit a range of biochemical and physiological effects. In animal models, N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide has been shown to reduce inflammation and pain, inhibit tumor growth, and improve survival rates in tuberculosis-infected mice. Additionally, N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide has been shown to induce apoptosis in cancer cells and inhibit the migration and invasion of cancer cells. These effects are believed to be due to the inhibition of key enzymes and signaling pathways involved in inflammation, cancer, and tuberculosis.

Advantages and Limitations for Lab Experiments

N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized in high purity and yield. Additionally, N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide has been shown to exhibit potent activity against a range of targets, including COX-2, HDACs, and Mycobacterium tuberculosis. However, there are also limitations to using N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide in laboratory experiments. For example, the mechanism of action of N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide is not fully understood, which makes it difficult to interpret the results of experiments. Additionally, N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide has not been extensively studied in humans, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide. One area of research is to further investigate the mechanism of action of N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide, which could provide insights into its potential therapeutic applications. Additionally, further studies are needed to determine the safety and efficacy of N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide in humans, which could lead to the development of new treatments for pain, inflammation, cancer, and tuberculosis. Furthermore, N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide could be studied in combination with other drugs to determine if it has synergistic effects that could enhance its therapeutic potential. Overall, N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide is a promising compound that has the potential to be developed into new treatments for a range of diseases.

Scientific Research Applications

N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide has been studied for its potential anti-cancer properties, as it has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Furthermore, N'-(dicyclohexylmethylene)-5-ethyl-3-thiophenecarbohydrazide has been investigated for its potential use as an anti-tuberculosis agent, as it has been shown to exhibit potent activity against Mycobacterium tuberculosis.